N-(2-phenylethyl)-2-[4-(prop-2-yn-1-yl)piperazin-1-yl]acetamide

• IUPAC Name: N-(2-phenylethyl)-2-(4-prop-2-ynylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C17H23N3O/c1-2-10-19-11-13-20(14-12-19)15-17(21)18-9-8-16-6-4-3-5-7-16/h1,3-7H,8-15H2,(H,18,21)
• InChI Key: FQMJXVWUWDPTED-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1CCN(CC1)CC(=O)NCCC2=CC=CC=C2
• Molecular Formula: C17H23N3O
• Molecular Weight: 285.4 g/mol

Description

N-(2-phenylethyl)-2-[4-(prop-2-yn-1-yl)piperazin-1-yl]acetamide is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic properties. The compound is commonly referred to as PEP and has been studied extensively for its potential use in various fields of medicine.

Mechanism of Action

PEP's mechanism of action is not fully understood, but it is believed to act through multiple pathways. PEP has been shown to inhibit the activity of various enzymes, including acetylcholinesterase and monoamine oxidase, which are involved in the regulation of neurotransmitters. PEP has also been shown to modulate the activity of various signaling pathways, including the PI3K/Akt pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
PEP has been shown to have various biochemical and physiological effects. In cancer research, PEP has been shown to induce apoptosis by activating caspase-3 and caspase-9. PEP has also been shown to inhibit the activity of matrix metalloproteinases, which are involved in tumor invasion and metastasis. In Alzheimer's disease and Parkinson's disease, PEP has been shown to reduce oxidative stress and inflammation, which are major contributors to neuronal damage.

Advantages and Limitations for Lab Experiments

PEP has several advantages for lab experiments, including its relative ease of synthesis and its potential therapeutic properties. However, PEP's mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings. Additionally, PEP's potential toxicity and side effects are not well studied, which limits its use in certain experimental settings.

Future Directions

There are several future directions for research on PEP. One area of interest is the development of PEP-based drugs for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Another area of interest is the study of PEP's mechanism of action, which could provide insights into the regulation of various signaling pathways. Additionally, future research could focus on the optimization of PEP's synthesis and purification methods, which could improve its therapeutic potential.

Synthesis Methods

PEP can be synthesized through a multistep process that involves the reaction of 4-(prop-2-yn-1-yl)piperazine with 2-phenylethylamine followed by acetylation with acetic anhydride. The resulting compound is then purified through recrystallization.

Scientific Research Applications

PEP has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, PEP has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In Alzheimer's disease and Parkinson's disease, PEP has been shown to protect neurons from oxidative stress and reduce inflammation.